molecular formula C13H10ClFN2O B1320413 N-(5-Amino-2-fluorophenyl)-4-chlorobenzamide CAS No. 926200-19-3

N-(5-Amino-2-fluorophenyl)-4-chlorobenzamide

Cat. No. B1320413
CAS RN: 926200-19-3
M. Wt: 264.68 g/mol
InChI Key: MPCFYPRYHWFMOY-UHFFFAOYSA-N
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Description

“N-(5-Amino-2-fluorophenyl)-4-chlorobenzamide” is an organic compound that contains an amide functional group. The molecule consists of a benzamide core with a fluorine atom and an amino group attached to the benzene ring, and a chlorine atom attached to the carbon of the amide group .


Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate amine (5-amino-2-fluorophenylamine) with 4-chlorobenzoyl chloride, a common method for preparing amides .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques would provide information about the connectivity of atoms in the molecule, the presence of functional groups, and the three-dimensional arrangement of atoms .


Chemical Reactions Analysis

As an amide, this compound would be expected to undergo reactions characteristic of this functional group. For example, it could be hydrolyzed to yield an amine and a carboxylic acid .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined experimentally. These properties would be influenced by factors such as the presence of polar functional groups and the overall shape and size of the molecule .

Scientific Research Applications

Development of Small-Molecule Activators

This compound has been instrumental in the development of novel small-molecule activators of enzymes such as Pyruvate Kinase Muscle Isozyme 2 (PKM2). These activators are designed to reduce apoptosis in cells, particularly photoreceptor cells, which is a promising strategy for neuroprotection and treatment of eye diseases .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would involve interaction with a specific biological target .

Safety and Hazards

The safety and hazards associated with this compound would be determined through laboratory testing. As with all chemicals, appropriate precautions should be taken when handling this compound to minimize risk of exposure .

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it showed promise as a drug, future research might involve testing its efficacy and safety in preclinical and clinical trials .

properties

IUPAC Name

N-(5-amino-2-fluorophenyl)-4-chlorobenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10ClFN2O/c14-9-3-1-8(2-4-9)13(18)17-12-7-10(16)5-6-11(12)15/h1-7H,16H2,(H,17,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MPCFYPRYHWFMOY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)NC2=C(C=CC(=C2)N)F)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10ClFN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.68 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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